Cas no 68039-51-0 (4,4'-diamino-4''-anilinotrityl alcohol)
68039-51-0 structure
Product Name:4,4'-diamino-4''-anilinotrityl alcohol
CAS No:68039-51-0
MF:C25H23N3O
MW:381.469625711441
CID:968437
PubChem ID:106444
Update Time:2025-04-19
4,4'-diamino-4''-anilinotrityl alcohol Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-diamino-4''-anilinotrityl alcohol
- Benzenemethanol, 4-amino-alpha-(4-aminophenyl)-alpha-(4-(phenylamino)phenyl)-
- bis(4-aminophenyl)[4-(phenylamino)phenyl]methanol
- Pararosaniline base, N-phenyl-
- EINECS 268-265-7
- Benzenemethanol, 4-amino-.alpha.-(4-aminophenyl)-.alpha.-[4-(phenylamino)phenyl]-
- 68039-51-0
- DTXSID3071016
- NS00036361
- PKYBTWMTSARYJR-UHFFFAOYSA-N
-
- Inchi: 1S/C25H23N3O/c26-21-12-6-18(7-13-21)25(29,19-8-14-22(27)15-9-19)20-10-16-24(17-11-20)28-23-4-2-1-3-5-23/h1-17,28-29H,26-27H2
- InChI Key: PKYBTWMTSARYJR-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 381.18429
- Monoisotopic Mass: 381.184112366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 84.3Ų
Experimental Properties
- PSA: 84.3
4,4'-diamino-4''-anilinotrityl alcohol Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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